Cas no 5010-42-4 (ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 5010-42-4
• MF: C₁₉H₁₇BrO₄
• MW: 389.239885091782
• CID: 6259882
• PubChem ID: 988659
• Update Time: 2025-06-18

ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456832
• F0821-0082
• Oprea1_287429
• EU-0074170
• ethyl 5-[(4-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001616468
• ethyl 5-((4-bromobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• CCG-108493
• 5010-42-4
• SR-01000456832-1
• ethyl 5-[(4-bromobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C19H17BrO4/c1-3-22-19(21)18-12(2)24-17-9-8-15(10-16(17)18)23-11-13-4-6-14(20)7-5-13/h4-10H,3,11H2,1-2H3
• InChI Key： HKQFMUNMHGWDOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC2=C(C=1)C(C(=O)OCC)=C(C)O2

Computed Properties

• Exact Mass: 388.03102g/mol
• Monoisotopic Mass: 388.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-(4-Bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 5010-42-4)

Ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 5010-42-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzofuran core, a bromophenyl substituent, and an ester functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The benzofuran core is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the bromophenyl substituent adds an additional layer of complexity and functionality to the molecule, potentially enhancing its pharmacological profile. The ester functional group, on the other hand, can influence the compound's solubility, stability, and metabolic behavior.

Recent research has highlighted the potential of ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent antitumor activities against several cancer cell lines. The bromophenyl substituent has been found to play a crucial role in enhancing the compound's ability to inhibit cancer cell proliferation and induce apoptosis.

In addition to its antitumor properties, ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases.

The synthesis of ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate typically involves multi-step reactions, including the formation of the benzofuran core and subsequent functionalization with the bromophenyl and ester groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for further research and development.

From a pharmacokinetic perspective, ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate exhibits favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, ethyl 5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 5010-42-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing any potential side effects.